ethyl 2-[(2-amino-2-oxoethyl)thio]-1H-benzimidazole-1-carboxylate

• IUPAC Name: ethyl 2-(2-amino-2-oxoethyl)sulfanylbenzimidazole-1-carboxylate
• InChI: InChI=1S/C12H13N3O3S/c1-2-18-12(17)15-9-6-4-3-5-8(9)14-11(15)19-7-10(13)16/h3-6H,2,7H2,1H3,(H2,13,16)
• InChI Key: WDRGLUQNHPFXCJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1C2=CC=CC=C2N=C1SCC(=O)N
• Molecular Formula: C12H13N3O3S
• Molecular Weight: 279.32 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to ethyl 2-[(2-amino-2-oxoethyl)thio]-1H-benzimidazole-1-carboxylate has been explored in several studies. For example, Meziane (1998) described a solvent-free preparation method for similar compounds using focused microwave irradiation (Meziane, 1998). Mohamed (2021) detailed the creation of related compounds through interactions of various derivatives in specific solutions, demonstrating diverse synthetic routes (Mohamed, 2021).

Molecular Structure Analysis

The molecular structure of related compounds has been analyzed in depth. Lynch and Mcclenaghan (2004) determined the structure of ethyl 2-amino-4-tert-butyl-1,3-thiazole-5-carboxylate, revealing insights into the molecule's hydrogen-bonded dimers and quartets (Lynch & Mcclenaghan, 2004).

Chemical Reactions and Properties

The chemical reactions and properties of this class of compounds have been explored in various studies. Albreht et al. (2009) described transformations of ethyl 2-amino-4-(2-ethoxy-2-oxoethyl)thiazole-5-carboxylate into derivatives, demonstrating the compound's reactivity with aromatic amines and hydrazines (Albreht et al., 2009).

Scientific Research Applications

Synthesis and Chemical Properties

Ethyl 2-[(2-amino-2-oxoethyl)thio]-1H-benzimidazole-1-carboxylate and its derivatives have been a focal point in heterocyclic chemistry due to their varied applications, including their role in the synthesis of complex molecules and potential biological activities. Research by Mohammed Meziane (1998) outlines a solvent-free preparation method for ethyl 1-oxo-1,2dihydro-pyrimido[1,6-a]benzimidazol-4-carboxylates, showing the importance of such compounds in efficient and environmentally friendly chemical syntheses.

Additionally, the compound's ability to undergo transformations into various heterocyclic frameworks is demonstrated through studies like that of Alen Albreht et al. (2009), where ethyl 2-amino-4-(2-ethoxy-2-oxoethyl)thiazole-5-carboxylate was used to synthesize 5-substituted 2-aminothiazolo[5,4-c]pyridine-7-carboxylates, highlighting the compound's versatility in accessing diverse molecular architectures.

Biological and Pharmacological Potential

The research field also explores the biological and pharmacological potential of derivatives of this compound. For instance, E. Gad et al. (2020) have discovered new apoptosis-inducing agents for breast cancer based on ethyl 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate, showcasing the therapeutic potential of these compounds in oncology. This study exemplifies the ongoing efforts to harness the chemical properties of these molecules for significant health-related applications.

Safety and Hazards

“Ethyl 2-[(2-amino-2-oxoethyl)thio]-1H-benzimidazole-1-carboxylate” may be a potential carcinogen. It’s important to handle this compound with appropriate safety measures.